Cas no 2225-05-0 (Ethylene terephthalate)

Ethylene terephthalate structure
Ethylene terephthalate structure
Product Name:Ethylene terephthalate
CAS No:2225-05-0
MF:C18H14O8
MW:358.298965930939
CID:2836427
PubChem ID:19046907
Update Time:2025-04-21

Ethylene terephthalate Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL22418
    • G71682
    • Terephthalic acid, ethylene ester
    • Q27280112
    • ethylene terephthalate
    • DTXSID901024365
    • UNII-HUW339S4L3
    • 4,4'-(1,2-Ethanediylbis(oxycarbonyl))dibenzoic acid
    • 2225-05-0
    • 4,4'-((ethane-1,2-diylbis(oxy))bis(carbonyl))dibenzoic acid
    • 1,4-Benzenedicarboxylic acid, 1,1'-(1,2-ethanediyl) ester
    • starbld0036440
    • NS00067037
    • 1,2-bis-(4-carboxy-benzoyloxy)-ethane
    • LINEAR PET MONOMER + TPA, 1ST SERIES
    • 4-[2-(4-carboxybenzoyl)oxyethoxycarbonyl]benzoic acid
    • Ethylene glycol terephthalate (1:2)
    • HUW339S4L3
    • 922-889-2
    • Ethylene terephthalate
    • Inchi: 1S/C18H14O8/c19-15(20)11-1-5-13(6-2-11)17(23)25-9-10-26-18(24)14-7-3-12(4-8-14)16(21)22/h1-8H,9-10H2,(H,19,20)(H,21,22)
    • InChI Key: WFBOYZZQPYDMKX-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC(C(=O)O)=CC=1)=O)CCOC(C1C=CC(C(=O)O)=CC=1)=O

Computed Properties

  • Exact Mass: 358.06886740g/mol
  • Monoisotopic Mass: 358.06886740g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 9
  • Complexity: 479
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 127Ų

Ethylene terephthalate Pricemore >>

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